Cas no 1179965-02-6 (1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone)

• Product Name: 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone
• CAS No: 1179965-02-6
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD16350531
• CID: 2092214
• PubChem ID: 61055476
• Update Time: 2025-06-11

1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone
• 1179965-02-6
• AKOS010285550

• MDL： MFCD16350531
• Inchi： 1S/C15H13FO2/c1-18-12-8-6-11(7-9-12)10-15(17)13-4-2-3-5-14(13)16/h2-9H,10H2,1H3
• InChI Key： WITAQIAINIVZDS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone

Introduction to 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone (CAS No. 1179965-02-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone, identified by its CAS number 1179965-02-6, is a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule, featuring a fluorophenyl group at the 2-position and a methoxyphenyl group at the 4-position of an acetyl ketone backbone, exhibits unique electronic and steric properties that make it a versatile scaffold for the development of novel bioactive agents. The presence of both fluorine and methoxy substituents enhances its potential as a pharmacophore, enabling fine-tuning of its biological activity through structural modifications.

The fluorine atom in the 2-fluorophenyl moiety is particularly noteworthy, as it can influence both the metabolic stability and binding affinity of drug candidates. Fluorine's ability to participate in hydrogen bonding and its modest electronegativity make it an excellent tool for modulating pharmacokinetic profiles. In contrast, the methoxyphenyl group introduces hydrophobicity and electronic effects that can further refine the compound's interaction with biological targets. Together, these substituents create a balanced profile that is attractive for medicinal chemists seeking to design molecules with enhanced efficacy and selectivity.

Recent advancements in computational chemistry have enabled the rational design of derivatives of 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone based on high-throughput virtual screening (HTVS) and molecular docking studies. These computational approaches have identified promising analogs with improved binding affinities to target proteins, including enzymes and receptors implicated in various diseases. For instance, studies have shown that modifications at the α-carbonyl position or the aromatic rings can significantly enhance interactions with protease targets, making this compound a valuable starting point for drug discovery campaigns.

In the realm of chemical biology, 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone has been explored as a key intermediate in the synthesis of fluorescent probes for cellular imaging. The fluorine atom's characteristic electronic properties allow for the development of probes that exhibit favorable photophysical characteristics, such as high quantum yields and tunable emission wavelengths. Such probes are essential tools for researchers studying dynamic biological processes in real-time, providing insights into signaling pathways and molecular interactions with unprecedented resolution.

The methoxyphenyl substituent also contributes to the compound's utility in probe design by influencing solubility and bioavailability. Methoxy groups are known to enhance lipophilicity while maintaining metabolic stability, making derivatives of this scaffold suitable for both in vitro and in vivo applications. This balance is critical for ensuring that probes remain functional within complex biological systems without undergoing rapid degradation or clearance.

Moreover, recent research has highlighted the potential of 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone as a precursor in the synthesis of small-molecule inhibitors targeting emerging therapeutic areas. For example, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity associated with inflammation and neurodegeneration. The ability to fine-tune both steric and electronic properties through structural derivatization allows medicinal chemists to optimize potency while minimizing off-target effects—a critical consideration in modern drug development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated, as they have been instrumental in the development of several FDA-approved drugs over the past decade. The unique properties of fluorine—such as its ability to enhance binding affinity via π-stacking interactions or its influence on metabolic pathways—make it an indispensable element in drug design. The incorporation of fluorine into heterocyclic systems has led to breakthroughs across multiple therapeutic categories, including oncology, central nervous system disorders, and infectious diseases.

As computational methods continue to evolve, so too does our capacity to harness derivatives of 1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone for therapeutic applications. Machine learning algorithms now predict bioactivity with remarkable accuracy, allowing researchers to prioritize synthetic routes based on predicted outcomes rather than empirical screening alone. This synergy between experimental chemistry and computational modeling accelerates the discovery process significantly.

The versatility of this compound also extends beyond traditional pharmaceutical applications; it serves as a valuable building block in materials science where its aromatic structure contributes to electronic properties suitable for organic semiconductors or liquid crystals displays (LCDs). The interplay between steric hindrance introduced by fluorine substituents versus electronic effects imparted by methoxy groups provides tunable characteristics ideal for advanced material engineering purposes.

In conclusion,1-(2-Fluorophenyl)-2-(4-methoxyphenyl)ethanone (CAS No: 1179965-02-6) represents more than just another intermediate—it embodies innovation at multiple levels from probing fundamental biological processes via imaging techniques all through designing next-generation therapeutics targeted at unmet medical needs today tomorrow will see even wider adoption both academia industry driven breakthroughs continue unfold thanks compounds like these pave way future discoveries!